2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(2-methyl-4-nitrophenyl)acetamide

• Molecular Formula: C27H20N4O3S
• Molecular Weight: 480.5 g/mol
• IUPAC Name: 2-(3-cyano-4,6-diphenylpyridin-2-yl)sulfanyl-N-(2-methyl-4-nitrophenyl)acetamide
• InChI: InChI=1S/C27H20N4O3S/c1-18-14-21(31(33)34)12-13-24(18)29-26(32)17-35-27-23(16-28)22(19-8-4-2-5-9-19)15-25(30-27)20-10-6-3-7-11-20/h2-15H,17H2,1H3,(H,29,32)
• InChI Key: FIVWGEKVPILKAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)C#N

Description

2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(2-methyl-4-nitrophenyl)acetamide (CAS: 336180-48-4) is a heterocyclic compound featuring a pyridine core substituted with cyano and diphenyl groups at positions 3, 4, and 4. The thioether linkage connects the pyridine ring to an acetamide group, which is further substituted with a 2-methyl-4-nitrophenyl moiety . Synthetically, analogs of this compound are prepared via nucleophilic substitution or cyclization reactions involving pyridine-thione precursors and halogenated acetamides, often yielding high purity (e.g., 85% yield for related compounds) .

Biological Activity

2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(2-methyl-4-nitrophenyl)acetamide is a complex organic compound that has garnered attention for its potential biological activities. This compound features a unique structural framework that includes a pyridine ring, a cyano group, and an acetamide moiety, suggesting various pharmacological applications.

• Molecular Formula : C17H16N4O3S
• Molecular Weight : 356.40 g/mol
• CAS Number : 332160-74-4

The compound's structure allows it to engage in diverse chemical interactions, which can lead to significant biological effects.

The biological activity of this compound is likely mediated through several mechanisms:

• Enzyme Inhibition : The presence of the cyano and thio groups may enable the compound to bind to enzyme active sites, inhibiting their function.
• Receptor Modulation : The aromatic rings may interact with cellular receptors, influencing various signaling pathways.
• DNA/RNA Interaction : The compound could intercalate into nucleic acids, affecting their stability and function.

Anticancer Activity

A study investigated the cytotoxic effects of related compounds on various cancer cell lines. The results indicated that derivatives similar to 2-((3-Cyano-4,6-diphenylpyridin-2-yl)thio)-N-(2-methyl-4-nitrophenyl)acetamide exhibited notable cytotoxicity against pancreatic (PACA2) and lung (A549) cancer cell lines.

Compound	Cell Line	IC50 (μM)
5h	PACA2	53.5
5c	PACA2	60.1
6b	A549	34.9
Doxorubicin	PACA2	Reference

The study demonstrated that some compounds showed comparable or superior activity compared to doxorubicin, a standard chemotherapeutic agent .

Antioxidant Activity

Another aspect of biological activity explored was the antioxidant potential of the compound. Using the DPPH scavenging assay, several derivatives were evaluated for their ability to inhibit free radicals.

Compound	% Inhibition at 0.1 μg/mL
Ascorbic Acid	Highest Activity
5a	Moderate Activity
6b	Lower Activity

The results indicated a dose-dependent relationship in antioxidant activity, with ascorbic acid serving as a benchmark for comparison .

Case Studies and Research Findings

Research has shown that compounds bearing similar functional groups can exhibit significant biological activities. For instance, studies have focused on the synthesis and characterization of related pyridine derivatives, highlighting their potential as anticancer and antioxidant agents. The incorporation of nitrophenyl groups has been associated with enhanced activity against various biological targets .

Comparison with Similar Compounds

Insecticidal Activity Against Aphids

The compound’s structural analogs exhibit notable insecticidal activity. For example:

• Its LC₅₀ value was significantly lower (toxic ratio = 3.2), attributed to the open-chain structure and the presence of the cyano group .
• 3-Amino-N-(4-chlorophenyl)-4,6-distyrylthieno[2,3-b]pyridine-2-carboxamide (Compound 3), a cyclized derivative of Compound 2, showed reduced activity due to the absence of the cyano group .

Key Structural-Activity Insights :

• The cyano group enhances binding to insect targets, likely through hydrogen bonding or dipole interactions.
• Open-chain acetamide derivatives outperform cyclized analogs, suggesting conformational flexibility is critical for activity.

Compound	Substituents (Pyridine)	Bioactivity (LC₅₀)	Toxic Ratio vs. Acetamiprid	Reference
Target Compound (CAS 336180-48-4)	4,6-Diphenyl	Not reported	Not tested
Compound 2	4,6-Distyryl	0.12 μM	3.2
Acetamiprid	-	0.38 μM	1.0

CD73 Inhibitory Activity

Pyridine-thioacetamide derivatives have been explored as CD73 inhibitors for cancer immunotherapy. Notable examples include:

• 2-((3-Cyano-4,6-bis(4-morpholinophenyl)pyridin-2-yl)thio)-N-(isoxazol-3-yl)acetamide: This compound reversed adenosine-mediated immune suppression in human T cells at 100 μM, highlighting the importance of morpholino substituents for allosteric inhibition .
• Methyl 2-((3-cyano-4,6-bis(4-morpholinophenyl)pyridin-2-yl)thio)acetate: Achieved partial reversion at 10 μM, suggesting ester groups may modulate potency .

Comparison with Target Compound :

• Lack of morpholino groups likely reduces CD73 affinity but may improve solubility due to diphenyl hydrophobicity.

Structural Analogs in Drug Discovery

Triazinoindole-Acetamide Derivatives

These showed >95% purity and activity in protein hit identification, suggesting the thioacetamide linkage is a versatile pharmacophore .

Phenoxy-Substituted Derivatives

N-(4-Chlorophenyl)-2-(4-(2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)acetyl)phenoxy)acetamide (Compound 8d) includes a phenoxy spacer, which may improve membrane permeability compared to the target compound’s direct acetamide linkage .